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Compound of Interest

Compound Name: 2-Propylphenol

Cat. No.: B147445

This guide provides essential safety and logistical information for the proper disposal of 2-
Propylphenol, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring personnel safety and environmental
protection.

Immediate Safety and Handling Precautions

2-Propylphenol is a combustible liquid that is harmful if swallowed, inhaled, or comes into
contact with skin.[1][2][3] It is known to cause skin and eye irritation, and potentially severe
burns.[1][4] Therefore, all handling and disposal procedures must be conducted with
appropriate personal protective equipment (PPE) and engineering controls.

o Engineering Controls: Always handle 2-Propylphenol, including stock and working
solutions, within a certified chemical fume hood to minimize inhalation exposure.[5][6]

o Personal Protective Equipment (PPE): A comprehensive PPE protocol is mandatory. This
includes a fully buttoned lab coat, chemical-resistant gloves (e.g., butyl rubber or neoprene),
and appropriate eye and face protection.[5][7]

o Emergency Equipment: Ensure an ANSI-approved eyewash station and a safety drench
shower are immediately accessible (within 10 seconds travel time) in the work area.[5]

Quantitative Safety Data

The following table summarizes key quantitative safety and physical data for 2-Propylphenol.
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Property Value Source
Flash Point 93 °C (199.4 °F) - closed cup [1112][8]
Oral Toxicity (LD50, rat) 500 mg/kg [2]
Boiling Point 214 - 226 °C [41[8]
Density 0.989 g/mL at 25 °C [8]

GHS Hazard Statements H302, H314, H227 [4]

German Water Hazard Class WGK 3 (highly hazardous to

[8]
(WGK) water)

Step-by-Step Disposal Procedures

2-Propylphenol and materials contaminated with it are classified as hazardous waste and
must be disposed of accordingly.[7][9] Under no circumstances should 2-Propylphenol be
discharged into drains or sewers, as this can lead to environmental contamination.[10] The
universally recommended method for final disposal is incineration by a licensed waste disposal
company.[10][11]

Protocol 1: Disposal of Liquid 2-Propylphenol Waste

This procedure applies to pure 2-Propylphenol, expired stock, and aqueous solutions
containing the chemical.

e Segregation and Collection: Collect all liquid waste containing 2-Propylphenol in a
dedicated, sealed, and clearly labeled waste container.[10] The container should be shatter-
proof and compatible with phenolic compounds.[7][9]

e Labeling: The waste container must be labeled "Hazardous Waste" and clearly identify the
contents, including "2-Propylphenol" and any other chemical constituents.

o Storage: Store the sealed waste container in a well-ventilated, designated hazardous waste
accumulation area, away from heat, ignition sources, and incompatible materials like strong
oxidizing agents.[4][5]
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e Arranging Disposal: Contact your institution's Environmental Health & Safety (EHS)
department or a licensed chemical waste disposal contractor to arrange for pickup and
incineration.

Protocol 2: Disposal of Solid Waste Contaminated with
2-Propylphenol

This procedure applies to items with trace contamination, such as gloves, paper towels, pipette
tips, and empty tubes.

» Collection: Place all contaminated solid waste into a suitable, leak-tight primary container
that can be securely sealed.[5][9]

o Packaging: Once the primary container is full, seal it. Place the sealed container into a
designated yellow bag for chemical waste destined for incineration.[7][9]

» Disposal: Manage the yellow bag as clinical/chemical waste according to your institution's
hazardous waste procedures, ensuring it is sent for incineration.[7]

Protocol 3: Spill Management and Disposal

In the event of a spill, immediate and safe cleanup is required to prevent exposure and
environmental contamination.

» Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure
ventilation is adequate (fume hood).

e Absorb Spill: Use an inert absorbent material, such as sand, vermiculite, or diatomaceous
earth, to contain and absorb the spilled liquid.[9][10]

» Collect Waste: Carefully collect the absorbent material and place it into a sealable, properly
labeled container for hazardous waste.[10]

o Decontaminate: Clean the spill area with an appropriate solvent or detergent, collecting all
cleaning materials for disposal as hazardous waste.
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» Final Disposal: Manage the sealed container of spill cleanup debris as described in Protocol
2.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Propylphenol waste.
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Caption: Workflow for the safe segregation and disposal of 2-Propylphenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b147445?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/06187.pdf
https://www.thegoodscentscompany.com/data/rw1036681.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylphenol
https://www.tcichemicals.com/CA/en/p/P0530
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.guidechem.com/encyclopedia/2-n-propylphenol-dic6386.html
https://podiatryarena.com/index.php?threads/phenol-disposal.10129/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/p53608
https://www.researchgate.net/post/How_can_I_dispose_phenol
https://www.youtube.com/watch?v=R00IRzKJHIw
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Propylphenol.htm
https://www.benchchem.com/product/b147445#2-propylphenol-proper-disposal-procedures
https://www.benchchem.com/product/b147445#2-propylphenol-proper-disposal-procedures
https://www.benchchem.com/product/b147445#2-propylphenol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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